Cas no 83413-95-0 ((2,2-dimethylthiolan-3-yl)methanol)

• Product Name: (2,2-dimethylthiolan-3-yl)methanol
• CAS No: 83413-95-0
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 4659780
• PubChem ID: 12760971
• Update Time: 2025-06-09

(2,2-dimethylthiolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, tetrahydro-2,2-dimethyl-
• (2,2-dimethylthiolan-3-yl)methanol

• Inchi： 1S/C7H14OS/c1-7(2)6(5-8)3-4-9-7/h6,8H,3-5H2,1-2H3
• InChI Key： GFDWLEXEMUNQLX-UHFFFAOYSA-N
• SMILES： C1(C)(C)SCCC1CO

Additional information on (2,2-dimethylthiolan-3-yl)methanol

Introduction to (2,2-dimethylthiolan-3-yl)methanol (CAS No. 83413-95-0)

Compound with the chemical name (2,2-dimethylthiolan-3-yl)methanol and the CAS number 83413-95-0 represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound includes a thiolane ring system, which is a key feature that contributes to its distinct chemical behavior and reactivity.

The thiolane moiety in (2,2-dimethylthiolan-3-yl)methanol is particularly noteworthy due to its ability to participate in diverse chemical interactions. These interactions are not only relevant in synthetic chemistry but also hold promise for applications in drug development and biochemistry. The presence of two methyl groups at the 2-position of the thiolane ring enhances the compound's stability and influences its electronic properties, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing thiolane rings. The unique electronic configuration and steric environment provided by the thiolane structure make it an attractive scaffold for designing molecules with specific biological activities. For instance, studies have shown that derivatives of thiolane can exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. These findings have spurred further research into understanding the mechanisms by which these compounds interact with biological targets.

One of the most compelling aspects of (2,2-dimethylthiolan-3-yl)methanol is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used to create libraries of diverse structures that can be screened for biological activity. The flexibility offered by the thiolane ring allows for modifications at multiple positions, enabling chemists to fine-tune the properties of the resulting molecules. This adaptability has made thiolane-based compounds valuable tools in medicinal chemistry.

The synthesis of (2,2-dimethylthiolan-3-yl)methanol involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically requires careful selection of reagents and conditions to ensure high yield and purity. Advances in catalytic methods have further improved the efficiency of these synthetic routes, making it possible to produce this compound on a larger scale. Such improvements are crucial for supporting ongoing research and potential industrial applications.

In academic research, (2,2-dimethylthiolan-3-yl)methanol has been employed in studies aimed at elucidating reaction mechanisms and developing new synthetic strategies. The compound's reactivity profile provides insights into how different functional groups can influence chemical transformations. These studies contribute to the broader understanding of organic chemistry principles and can inform the design of more effective synthetic methodologies.

The potential applications of this compound extend beyond academic research. In industrial settings, (2,2-dimethylthiolan-3-yl)methanol could be utilized as an intermediate in the production of specialty chemicals or fine chemicals. Its unique structure makes it a candidate for use in materials science, where novel polymers or coatings might be developed based on its properties. Additionally, its role as a precursor in pharmaceutical synthesis underscores its importance in the chemical industry.

The safety and handling of (2,2-dimethylthiolan-3-yl)methanol are important considerations in any application involving this compound. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions should always be taken when working with organic chemicals. Good laboratory practices ensure that researchers can safely handle this compound while minimizing any potential risks.

The future prospects for research involving (2,2-dimethylthiolan-3-yl)methanol are promising. As our understanding of its properties continues to grow, new applications may emerge that were not previously considered. Collaborative efforts between academia and industry will be essential in realizing these possibilities fully. By leveraging the unique characteristics of this compound, scientists can contribute to advancements across multiple fields.